o-Dinitrobenzene

• CAS No.: 528-29-0
• Product Name: o-Dinitrobenzene
• Molecular Formula: C6H4(NO2)2; C6H4N2O4; C6H4N2O4
• Molecular Weight: 168.11 g/mol
• IUPAC Name: 1,2-dinitrobenzene
• Standard InChI: InChI=1S/C6H4N2O4/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4H
• Standard InChIKey: IZUKQUVSCNEFMJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])[N+](=O)[O-]
• Boiling Point: 606 °F at 760 mm Hg (USCG, 1999); 318.0 °C; 319 °C @ 773 mm Hg; 319 °C; ~300 °C; See individual isomers for properties; 606°F
• Colorform: COLORLESS OR YELLOW CRYSTALS, NEEDLES OR PLATES; White to yellow monoclinic plates; White crystals; Pale white or yellow, crystalline solid.
• Density: 1.31 at 68 °F (USCG, 1999); 1.3119 g/cu cm; 1.6 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.01; 1.57
• Flash Point: 302 °F (USCG, 1999); 302 °F (150 °C) (Closed Cup); 150 °C c.c.; 302°F
• Melting Point: 244.4 °F (USCG, 1999); 118.5 °C; 117 - 118.5 °C; 118 °C; 244°F
• Physical Description: One or more of the three isomeric (1,2- 1,3- and 1,4-) dinitrobenzenes, which are solids at room conditions, presumably in a non-aqueous solvent or carrier. Toxic by skin absorption. Exposure of the confined material to heat or shock may result in explosive decomposition. Produces toxic oxides of nitrogen during combustion.; Dinitrobenzene is a white or yellow crystalline solid or dissolved in a liquid carrier. It is insoluble in water. It is toxic by skin absorption and by inhalation (dust, etc.). It is combustible. Exposure of the confined material to fire or heat or shock may result in the spontaneous decomposition of the material with a resultant explosion. Produces toxic oxides of nitrogen during combustion.; O-dinitrobenzene is a colorless to yellow solid. Sinks and slowly mixes with water. (USCG, 1999); WHITE-TO-YELLOW CRYSTALS.; WHITE-TO-PALE-YELLOW CRYSTALS WITH CHARACTERISTIC ODOUR.; Pale-white or yellow crystalline solid.; Pale-white or yellow solid.
• Description: 1,2-dinitrobenzene is a dinitrobenzene.; Dinitrobenzene is a white or yellow crystalline solid or dissolved in a liquid carrier. It is insoluble in water. It is toxic by skin absorption and by inhalation (dust, etc.). It is combustible. Exposure of the confined material to fire or heat or shock may result in the spontaneous decomposition of the material with a resultant explosion. Produces toxic oxides of nitrogen during combustion.; One or more of the three isomeric (1,2- 1,3- and 1,4-) dinitrobenzenes, which are solids at room conditions, presumably in a non-aqueous solvent or carrier. Toxic by skin absorption. Exposure of the confined material to heat or shock may result in explosive decomposition. Produces toxic oxides of nitrogen during combustion.
• Solubility: 0.05 % (NIOSH, 2016); 7.91e-04 M; Sol in alc, benzene, chloroform; 1 g dissolves in 6600 ml cold water, 2700 ml boiling water; In water, 133 mg/l @ 25 °C; Solubility in water: very poor; Solubility in water: poor; 0.05%
• Synonyms: 1,2-dinitrobenzene; o-dinitrobenzene; ortho-dinitrobenzene
• Vapor Density: 5.79 (AIR= 1); Relative vapor density (air = 1): 5.8
• Vapor Pressure: 4.55e-05 mmHg; 4.55X10-5 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C:
• PubChem Compound: 10707
• Last Modified: Nov 12 2021